Cas no 292168-14-0 ((5Z)-3-ethyl-2-sulfanylidene-5-{4-(trifluoromethyl)phenylmethylidene}-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-ethyl-2-sulfanylidene-5-{4-(trifluoromethyl)phenylmethylidene}-1,3-thiazolidin-4-one
• CAS No: 292168-14-0
• Molecular Formula: C₁₃H₁₀F₃NOS₂
• Molecular Weight: 317.349811077118
• CID: 6602881
• PubChem ID: 2256447

(5Z)-3-ethyl-2-sulfanylidene-5-{4-(trifluoromethyl)phenylmethylidene}-1,3-thiazolidin-4-one Properties

Names and Identifiers

• (5Z)-3-ethyl-2-sulfanylidene-5-{4-(trifluoromethyl)phenylmethylidene}-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-ethyl-2-thioxo-5-[[4-(trifluoromethyl)phenyl]methylene]-
• 3-Ethyl-2-thioxo-5-(4-(trifluoromethyl)benzylidene)thiazolidin-4-one
• AKOS003237736
• 292168-14-0
• F0379-0009
• (5Z)-3-ETHYL-2-SULFANYLIDENE-5-{[4-(TRIFLUOROMETHYL)PHENYL]METHYLIDENE}-1,3-THIAZOLIDIN-4-ONE
• (Z)-3-ethyl-2-thioxo-5-(4-(trifluoromethyl)benzylidene)thiazolidin-4-one
• (5Z)-3-ethyl-2-sulfanylidene-5-[[4-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
• Z44297142

• InChIKey： BFNNCOLSVSYEHB-UHFFFAOYSA-N
• Inchi： 1S/C13H10F3NOS2/c1-2-17-11(18)10(20-12(17)19)7-8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
• SMILES： S1C(=CC2=CC=C(C(F)(F)F)C=C2)C(=O)N(CC)C1=S

Computed Properties

• Exact Mass: 317.01559078g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 317.01559078g/mol
• Heavy Atom Count: 20
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Boiling Point: 372.9±52.0 °C(Predicted)
• pka: -2.80±0.20(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes